Cas no 1261916-05-5 (3-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid
• CAS No: 1261916-05-5
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD18322045
• CID: 2763234
• PubChem ID: 53227875
• Update Time: 2025-04-21

3-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ETHOXYCARBONYLPHENYL)-2-METHOXYBENZOIC ACID
• 1261916-05-5
• MFCD18322045
• 4'-(Ethoxycarbonyl)-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
• DTXSID10691408
• 3-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18322045
• Inchi： 1S/C17H16O5/c1-3-22-17(20)12-9-7-11(8-10-12)13-5-4-6-14(16(18)19)15(13)21-2/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key： XNMAYKKTHLXCOC-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 300.09977361Da
• Monoisotopic Mass: 300.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives